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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzyl chloride

Cat. No.: B1294432 Get Quote

Essential Safety and Handling Guide for 3,4,5-
Trimethoxybenzyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling

3,4,5-Trimethoxybenzyl chloride (CAS No. 3840-30-0). Adherence to these procedures is

critical for ensuring personnel safety and minimizing environmental risk in the laboratory.

I. Immediate Safety and Hazard Information
3,4,5-Trimethoxybenzyl chloride is a corrosive solid that can cause severe skin burns and

eye damage.[1] It is imperative to handle this compound with the appropriate personal

protective equipment (PPE) in a controlled environment.

Key Hazards:

Skin Corrosion/Irritation: Causes severe skin burns (Category 1A, 1B, 1C).[1]

Eye Damage: Causes serious eye damage.[1]

Inhalation: May be harmful if inhaled, though specific data is limited.

II. Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 3,4,5-Trimethoxybenzyl chloride:

PPE Category Specification

Eye Protection

ANSI Z87.1-compliant safety goggles. A face

shield should be used in conjunction with

goggles for splash hazards.[1]

Hand Protection

Nitrile or chloroprene gloves. Contaminated

gloves must be disposed of as hazardous

waste.

Body Protection
A flame-resistant laboratory coat, fully fastened.

[1]

Respiratory Protection

For tasks that may generate dust, a NIOSH-

approved N95 dust mask or higher-level

respiratory protection is required.[2]

III. Operational Plan: Handling and Storage
Engineering Controls:

All handling of 3,4,5-Trimethoxybenzyl chloride must be conducted within a certified

chemical fume hood to avoid inhalation of dust.[1]

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace within the fume hood by lining it with absorbent, disposable bench paper.

Weighing and Transfer: When weighing, use a containment balance or perform the task in a

fume hood to minimize dust dispersion. Use spark-proof tools.

Dissolving: If dissolving the solid, add the solid to the solvent slowly.
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Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.[1]

Storage:

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.

Recommended storage temperature is between 2-8°C.[2]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Keep the container in a locked storage area.[1]

IV. Spill Response Plan
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For a solid spill, cover with a plastic sheet to minimize dust. For a solution, create a

barrier with an unreactive, neutral absorbent material (e.g., kitty litter, absorbent pads).[3]

Clean-up:

Wear appropriate PPE, including respiratory protection.

For a solid spill, carefully sweep the material into a suitable, closed container for disposal,

avoiding dust formation.[1][4]

For a liquid spill, apply an absorbent material from the perimeter inward. Once fully

absorbed, scoop the material into a disposal container.[3][5]

Decontaminate: Wipe the spill area with a wet paper towel or appropriate cleaning solution,

and dispose of the cleaning materials as hazardous waste.[4]
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Report: Report the spill to the laboratory supervisor and follow institutional reporting

procedures.

V. Disposal Plan
All waste containing 3,4,5-Trimethoxybenzyl chloride must be treated as hazardous waste.

Waste Collection:

Collect all solid waste (unused chemical, contaminated PPE, absorbent materials) in a

dedicated, sealed, and clearly labeled hazardous waste container.

Collect liquid waste in a separate, compatible, and labeled hazardous waste container.

Labeling: Label the waste container with "Hazardous Waste," the full chemical name ("3,4,5-
Trimethoxybenzyl chloride"), and the associated hazards (Corrosive).

Disposal: Dispose of the waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of this

chemical down the drain.[1]

VI. Physical and Chemical Properties
Property Value

CAS Number 3840-30-0

Molecular Formula C₁₀H₁₃ClO₃

Molecular Weight 216.66 g/mol

Appearance White or beige solid

Melting Point 59 - 64 °C

Solubility Soluble in methanol (0.1 g/mL, clear)

Storage Temperature 2-8°C

[2][6]
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VII. Experimental Workflow Diagram

Workflow for Handling 3,4,5-Trimethoxybenzyl Chloride Spill
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Caption: Workflow for handling a spill of 3,4,5-Trimethoxybenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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